Cas no 36309-52-1 (Diethyl (2,4-Dinitrophenyl)aminomalonate)

• Product Name: Diethyl (2,4-Dinitrophenyl)aminomalonate
• CAS No: 36309-52-1
• MF: C₁₃H₁₅N₃O₈
• MW: 341.273503541946
• CID: 4713532
• Update Time: 2025-06-09

Diethyl (2,4-Dinitrophenyl)aminomalonate Chemical and Physical Properties

Names and Identifiers

• diethyl [(2,4-dinitrophenyl)amino]malonate
• STK505513
• diethyl [(2,4-dinitrophenyl)amino]propanedioate
• 1,3-diethyl 2-[(2,4-dinitrophenyl)amino]propanedioate
• Diethyl (2,4-Dinitrophenyl)aminomalonate

• Inchi： 1S/C13H15N3O8/c1-3-23-12(17)11(13(18)24-4-2)14-9-6-5-8(15(19)20)7-10(9)16(21)22/h5-7,11,14H,3-4H2,1-2H3
• InChI Key： MPHCNHFCIHRMIT-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 469
• XLogP3: 3
• Topological Polar Surface Area: 156

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Diethyl (2,4-Dinitrophenyl)aminomalonate

Diethyl (2,4-Dinitrophenyl)aminomalonate: A Comprehensive Overview

Diethyl (2,4-Dinitrophenyl)aminomalonate (CAS No. 36309-52-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a 2,4-dinitrophenyl group and an aminomalonate moiety. The combination of these functional groups endows the compound with a range of interesting properties and potential uses.

The molecular formula of Diethyl (2,4-Dinitrophenyl)aminomalonate is C₁₃H₁₅N₃O₈, and its molecular weight is 337.27 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for a variety of chemical reactions and formulations.

In the realm of pharmaceutical research, Diethyl (2,4-Dinitrophenyl)aminomalonate has garnered attention for its potential therapeutic applications. Recent studies have explored its use as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from Diethyl (2,4-Dinitrophenyl)aminomalonate, which exhibited promising antitumor activity against several cancer cell lines. The researchers found that these derivatives could effectively inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

Beyond its pharmaceutical applications, Diethyl (2,4-Dinitrophenyl)aminomalonate has also been investigated for its use in materials science. Its unique electronic and optical properties make it a valuable candidate for the development of advanced materials with potential applications in electronics and optoelectronics. A 2020 study published in Advanced Materials highlighted the use of Diethyl (2,4-Dinitrophenyl)aminomalonate-based polymers in the fabrication of high-performance organic photovoltaic devices. The researchers demonstrated that these polymers could significantly enhance the efficiency and stability of solar cells by optimizing their bandgap and charge transport properties.

The synthesis of Diethyl (2,4-Dinitrophenyl)aminomalonate typically involves a multi-step process that includes the reaction of 2,4-dinitrochlorobenzene with an appropriate amine followed by esterification with diethyl malonate. This synthetic route has been well-documented in the literature and can be adapted to produce high-purity compounds suitable for various applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In addition to its synthetic versatility, Diethyl (2,4-Dinitrophenyl)aminomalonate has been studied for its biological activity. Research has shown that it can act as a potent inhibitor of specific enzymes involved in metabolic pathways. For example, a 2019 study published in Bioorganic & Medicinal Chemistry Letters reported that Diethyl (2,4-Dinitrophenyl)aminomalonate-based compounds could effectively inhibit the activity of acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases such as Alzheimer's disease. This finding suggests that these compounds may have potential as lead candidates for developing new treatments for neurological disorders.

The safety profile of Diethyl (2,4-Dinitrophenyl)aminomalonate is another important aspect to consider. While it is generally considered safe when handled properly under laboratory conditions, it is important to follow standard safety protocols to minimize exposure risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

In conclusion, Diethyl (2,4-Dinitrophenyl)aminomalonate (CAS No. 36309-52-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.